4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C19H17N3O2/c1-11-3-4-13(7-12(11)2)15-9-16(22-19(20)21-15)14-5-6-17-18(8-14)24-10-23-17/h3-9H,10H2,1-2H3,(H2,20,21,22)
• InChI Key: SJISHGHEFBXYTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=NC(=N2)N)C3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

4-(2H-1,3-Benzodioxol-5-yl)-6-(3,4-dimethylphenyl)pyrimidin-2-amine (4-(2H-1,3-BDPA)) is a synthetic compound that has been studied extensively for its potential biomedical applications. It is a derivative of the 2H-1,3-benzodioxole (BDO) nucleus, which is a heterocyclic ring system with a five-membered ring containing two oxygen atoms and two nitrogen atoms. 4-(2H-1,3-BDPA) has been found to have anti-inflammatory, anti-cancer, and antioxidant properties and is being investigated for its potential therapeutic applications.

Scientific Research Applications

Chemical Variability and Properties

Pyrimidine and its derivatives have been extensively studied for their versatile chemical properties and applications. Research has highlighted the preparation procedures, properties, and complex compounds of ligands similar to the compound , emphasizing their spectroscopic properties, structural characteristics, magnetic properties, and biological and electrochemical activity. This suggests potential areas of investigation for analogues of the specified compound (Boča, Jameson, & Linert, 2011).

Synthetic Pathways and Catalytic Applications

The pyranopyrimidine core, a structural motif related to pyrimidines, has been identified as a key precursor for medicinal and pharmaceutical industries due to its broad synthetic applications and bioavailability. Hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, have been employed for the synthesis of pyranopyrimidine scaffolds, highlighting the compound's potential in the development of lead molecules for therapeutic applications (Parmar, Vala, & Patel, 2023).

Optoelectronic Materials

Quinazolines and pyrimidines have been explored for their applications in optoelectronic materials. The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems has been shown to be valuable for creating novel materials for electronic devices, luminescent elements, and photoelectric conversion elements. This area of research underscores the potential utility of the specified compound in the development of advanced materials for optoelectronic applications (Lipunova, Nosova, Charushin, & Chupakhin, 2018).